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Compound of Interest

Compound Name:
1-(3-

Methylenecyclobutyl)ethanone

Cat. No.: B2708863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical techniques and experimental

data essential for the structural confirmation of 1-(3-methylenecyclobutyl)ethanone and its

derivatives. By presenting a combination of spectroscopic data, detailed experimental

protocols, and a logical workflow, this document serves as a valuable resource for researchers

engaged in the synthesis and characterization of novel small molecules.

Spectroscopic Data Summary
The structural elucidation of 1-(3-methylenecyclobutyl)ethanone relies on a combination of

spectroscopic methods. Below is a summary of expected and comparative data obtained from

Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS).
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Technique Parameter

1-(3-

methylenecyclobutyl)

ethanone

(Hypothetical Data)

Comparative Data:

Cyclobutyl Methyl

Ketone

¹H NMR Chemical Shift (δ)
~4.8 ppm (s, 2H,

=CH₂)
-

~3.2 ppm (quint, 1H,

CH)

~3.1 ppm (quint, 1H,

CH)

~2.8 ppm (m, 2H,

CH₂)

~2.5 ppm (m, 4H,

CH₂)

~2.4 ppm (m, 2H,

CH₂)

~2.1 ppm (s, 3H,

COCH₃)

~2.1 ppm (s, 3H,

COCH₃)

¹³C NMR Chemical Shift (δ) ~209 ppm (C=O) ~209 ppm (C=O)

~145 ppm (=C) -

~110 ppm (=CH₂) -

~50 ppm (CH) ~48 ppm (CH)

~35 ppm (CH₂) ~25 ppm (CH₂)

~28 ppm (CH₃) ~28 ppm (CH₃)

IR Wavenumber (cm⁻¹)
~1715 cm⁻¹ (C=O

stretch)

~1715 cm⁻¹ (C=O

stretch)[1]

~1650 cm⁻¹ (C=C

stretch)
-

~3080 cm⁻¹ (=C-H

stretch)
-

MS (EI) m/z 110 (M⁺) 98 (M⁺)

95 (M⁺ - CH₃) 83 (M⁺ - CH₃)
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67 (M⁺ - COCH₃) 55 (M⁺ - COCH₃)

43 (CH₃CO⁺) 43 (CH₃CO⁺)

Workflow for Structural Elucidation
The following diagram illustrates a typical workflow for the synthesis and structural confirmation

of a 1-(3-methylenecyclobutyl)ethanone derivative.
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Workflow for Structural Confirmation of 1-(3-methylenecyclobutyl)ethanone Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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